Cas no 2253631-33-1 (2-Oxabicyclo[2.2.1]heptan-4-amine)

• Product Name: 2-Oxabicyclo[2.2.1]heptan-4-amine
• CAS No: 2253631-33-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 6093887
• PubChem ID: 123951800
• Update Time: 2025-10-29

2-Oxabicyclo[2.2.1]heptan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptan-4-amine
• EN300-6489437
• 2253631-33-1

• Inchi： 1S/C6H11NO/c7-6-2-1-5(3-6)8-4-6/h5H,1-4,7H2
• InChI Key： YJOCNEVFWOGVQR-UHFFFAOYSA-N
• SMILES： C12CC(N)(CC1)CO2

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 166.1±23.0 °C(Predicted)
• pka: 9.92±0.20(Predicted)

Additional information on 2-Oxabicyclo[2.2.1]heptan-4-amine

Exploring the Unique Properties and Applications of 2-Oxabicyclo[2.2.1]heptan-4-amine (CAS No. 2253631-33-1)

The compound 2-Oxabicyclo[2.2.1]heptan-4-amine (CAS No. 2253631-33-1) is a fascinating bicyclic structure that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. Its unique molecular framework, featuring an oxygen bridge and an amine functional group, makes it a versatile building block for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material design.

One of the most compelling aspects of 2-Oxabicyclo[2.2.1]heptan-4-amine is its structural similarity to natural products and bioactive molecules. The bicyclic core resembles motifs found in many biologically active compounds, which has led to its exploration as a scaffold in pharmaceutical research. Recent studies have highlighted its potential in targeting neurological disorders, inflammation, and metabolic diseases. The CAS No. 2253631-33-1 identifier ensures precise tracking and regulatory compliance, making it a reliable choice for high-value research.

In the context of organic synthesis, 2-Oxabicyclo[2.2.1]heptan-4-amine serves as a valuable intermediate. Its rigid bicyclic structure can impart conformational stability to larger molecules, enhancing their binding affinity and selectivity. Synthetic chemists often leverage this property to develop novel catalysts, ligands, and chiral auxiliaries. The compound's amine group also provides a convenient handle for further functionalization, enabling the creation of diverse derivatives with tailored properties.

From an industrial perspective, the demand for 2-Oxabicyclo[2.2.1]heptan-4-amine is driven by its applications in specialty chemicals and advanced materials. Its incorporation into polymers and coatings can improve mechanical strength, thermal stability, and chemical resistance. Additionally, its potential use in green chemistry initiatives aligns with the growing emphasis on sustainable and eco-friendly processes. Companies are actively exploring scalable synthesis routes to meet the rising demand for this compound.

The scientific community has also shown interest in the computational modeling of 2-Oxabicyclo[2.2.1]heptan-4-amine. Molecular docking studies and quantum mechanical calculations have provided insights into its electronic structure and reactivity. These computational tools are invaluable for predicting its behavior in complex systems and optimizing its performance in various applications. Such studies often accompany experimental research, creating a synergistic approach to understanding this compound.

Safety and handling of 2-Oxabicyclo[2.2.1]heptan-4-amine are critical considerations for laboratory and industrial settings. Proper storage conditions, such as controlled temperature and inert atmospheres, are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe handling, ensuring compliance with occupational health and safety standards. Researchers are advised to consult these resources before working with the compound.

Looking ahead, the future of 2-Oxabicyclo[2.2.1]heptan-4-amine appears promising. Its multifaceted applications, combined with ongoing advancements in synthetic methodologies, position it as a key player in next-generation chemical innovation. Collaborative efforts between academia and industry will likely uncover new uses and optimize existing processes, further solidifying its importance in the chemical landscape.

For those seeking to purchase or synthesize 2-Oxabicyclo[2.2.1]heptan-4-amine, it is essential to source high-quality materials from reputable suppliers. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify purity and identity. These quality control measures ensure reliable results in research and industrial applications, minimizing variability and enhancing reproducibility.

In summary, 2-Oxabicyclo[2.2.1]heptan-4-amine (CAS No. 2253631-33-1) is a compound of significant scientific and industrial interest. Its unique structure, diverse applications, and potential for innovation make it a subject of ongoing research and development. As the chemical community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.